![molecular formula C20H14F2N4OS B2571556 2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide CAS No. 920201-91-8](/img/structure/B2571556.png)
2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide
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Description
2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H14F2N4OS and its molecular weight is 396.42. The purity is usually 95%.
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Scientific Research Applications
HIV-1 Reverse Transcriptase Inhibition
2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide, as part of the broader class of compounds including tricyclic pyridobenzo- and dipyridodiazepinones, has shown promise in inhibiting HIV-1 reverse transcriptase. These compounds can inhibit the enzyme at concentrations as low as 35 nM, indicating potential as potent non-nucleoside inhibitors for clinical evaluation against HIV-1 (Hargrave et al., 1991).
Antitumor Activity
The synthesis and exploration of novel quinolino[3,2-d][1]benzazepines and pyrido[3,2-d][1]benzazepines have demonstrated that certain 2,4-diarylpyrido[3, 2-d][1]benzazepin-6-ones and -thiones exhibit significant cytotoxicity against tumor cells. These compounds, particularly the thiolactam series, have shown higher potency and remarkable selectivity for renal cancer cell lines, highlighting their potential as candidates for antitumor drugs (Link & Kunick, 1998).
Novel Synthetic Routes
Research into the synthesis of pyrrolo[3,4-d][1,2]diazepines, which are analogs of the 2,3-benzodiazepine structure, has led to the development of a simple method for their preparation. This work underscores the ongoing interest in these compounds for their potential medicinal applications, providing a novel general method for preparing such heterocyclic systems (Kharaneko & Bogza, 2013).
HIV-1 Inhibition
Further research into arylpyrido-diazepine and -thiodiazepine derivatives has identified compounds that inhibit HIV-1 replication at very low concentrations, without cytotoxicity at significantly higher concentrations. These findings present a promising avenue for the treatment of HIV-1 infection, especially for strains resistant to traditional treatments (Bellarosa et al., 1996).
Antimicrobial and Antioxidant Agents
Compounds containing the benzodiazepine structure have been synthesized and tested for their antimicrobial and antioxidant activities. Some of these compounds have shown potent activity against bacteria and fungi, as well as significant antioxidant properties, indicating their potential as new therapeutic agents (Naraboli & Biradar, 2017).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(11H-pyrido[2,3-b][1,4]benzodiazepin-6-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F2N4OS/c21-12-7-8-16(14(22)10-12)24-18(27)11-28-20-13-4-1-2-5-15(13)25-19-17(26-20)6-3-9-23-19/h1-10H,11H2,(H,23,25)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLDPSFRLRVRRPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC3=C(N2)N=CC=C3)SCC(=O)NC4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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